4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether

• Molecular Formula: C20H20FNO2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (E)-1-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H20FNO2/c1-14-3-7-16-13-17(21)8-11-19(16)22(14)20(23)12-6-15-4-9-18(24-2)10-5-15/h4-6,8-14H,3,7H2,1-2H3/b12-6+
• InChI Key: ADGNMTYOBLMDMP-WUXMJOGZSA-N
• Isomeric SMILES: CC1CCC2=C(N1C(=O)/C=C/C3=CC=C(C=C3)OC)C=CC(=C2)F
• SMILES: CC1CCC2=C(N1C(=O)C=CC3=CC=C(C=C3)OC)C=CC(=C2)F

Description

4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as FMOC-Lys(Boc)-OH, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of FMOC-Lys(Boc)-OH is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes and proteins in the body. It has also been shown to activate certain pathways that are involved in cell signaling and growth. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
FMOC-Lys(Boc)-OH has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of certain cytokines and chemokines. This compound has also been shown to induce apoptosis in cancer cells. Moreover, it has been found to have neuroprotective effects and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

FMOC-Lys(Boc)-OH has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. Moreover, this compound has a high purity and can be used in the synthesis of peptides and proteins. However, one limitation of this compound is that it is relatively expensive compared to other compounds.

Future Directions

There are several future directions for the research on FMOC-Lys(Boc)-OH. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects and can reduce oxidative stress in the brain. Another potential application is in the development of novel drug delivery systems. FMOC-Lys(Boc)-OH has the ability to cross the blood-brain barrier, which makes it an attractive candidate for drug delivery to the brain. Moreover, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic interventions.
Conclusion:
In conclusion, FMOC-Lys(Boc)-OH is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties. Moreover, it has been used in the synthesis of peptides and proteins and has the potential to be used in the development of novel drug delivery systems. Further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic interventions.

Synthesis Methods

The synthesis of FMOC-Lys(Boc)-OH involves the reaction of 6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinone with 4-(bromomethyl)phenyl methanol in the presence of a base. This reaction produces 4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether as the final product. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

FMOC-Lys(Boc)-OH has been extensively studied for its potential therapeutic applications. This compound has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Moreover, this compound has been used in the synthesis of peptides and proteins.